Cas no 1021091-42-8 (methyl 5-{[(6-acetamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate)

• Product Name: methyl 5-{[(6-acetamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate
• CAS No: 1021091-42-8
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• CID: 5894831
• PubChem ID: 42138949
• Update Time: 2025-10-23

methyl 5-{[(6-acetamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• JFNPFXCNSKTKJP-UHFFFAOYSA-N
• methyl 5-{[(6-acetamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate
• 1021091-42-8
• F5225-0060
• methyl 5-(((6-acetamidopyridazin-3-yl)thio)methyl)furan-2-carboxylate
• AKOS024500815
• methyl 5-[(6-acetamidopyridazin-3-yl)sulfanylmethyl]furan-2-carboxylate

• Inchi： 1S/C13H13N3O4S/c1-8(17)14-11-5-6-12(16-15-11)21-7-9-3-4-10(20-9)13(18)19-2/h3-6H,7H2,1-2H3,(H,14,15,17)
• InChI Key： JFNPFXCNSKTKJP-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NN=C(NC(=O)C)C=C2)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 307.06267708g/mol
• Monoisotopic Mass: 307.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on methyl 5-{[(6-acetamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate

Methyl 5-{[(6-Acetamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate (CAS No. 1021091-42-8): A Comprehensive Overview

Methyl 5-{[(6-acetamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate, identified by its CAS number 1021091-42-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered attention due to their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly its 6-acetamidopyridazin-3-yl moiety and the presence of a sulfanyl group, make it a promising candidate for further investigation.

The molecular structure of Methyl 5-{[(6-acetamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate consists of a furan ring substituted with a carboxylate group at the 2-position and a sulfanyl-methyl group linked to the 5-position. The presence of the 6-acetamidopyridazin-3-yl moiety introduces an amide functional group, which is known to enhance the bioactivity of molecules by participating in hydrogen bonding interactions with biological targets. This structural feature has been widely exploited in the design of pharmacophores targeting various therapeutic areas.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. Methyl 5-{[(6-acetamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate has been studied for its potential role in modulating biological pathways associated with inflammation, cancer, and neurological disorders. The sulfanyl group in the molecule is particularly noteworthy, as it has been shown to interact with enzymes and receptors involved in these pathways. This interaction can lead to the development of new drugs that are more selective and have fewer side effects compared to existing treatments.

One of the most exciting areas of research involving Methyl 5-{[(6-acetamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate is its potential application in oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The 6-acetamidopyridazin-3-yl moiety is particularly important in this context, as it can bind to specific residues on target proteins, thereby disrupting their function. This mechanism of action makes Methyl 5-{[(6-acetamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate a promising lead compound for further development into an anticancer therapeutic.

Another area where this compound shows promise is in the treatment of neurological disorders. Research has indicated that the structural features of Methyl 5-{[(6-acetamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate can interact with neurotransmitter receptors, potentially leading to the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability of the sulfanyl group to modulate receptor activity is particularly intriguing, as it offers a unique approach to targeting these complex diseases.

The synthesis of Methyl 5-{[(6-acetamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step in the synthesis is the introduction of the 6-acetamidopyridazin-3-yl moiety, which typically involves nucleophilic substitution reactions or condensation reactions under controlled conditions. The presence of sensitive functional groups, such as the amide and carboxylate groups, necessitates careful handling and purification techniques to avoid degradation.

In conclusion, Methyl 5-{[(6-acetamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate (CAS No. 1021091-42-8) is a compound with significant potential in various therapeutic areas. Its unique structural features, particularly the presence of the 6-acetamidopyridazin-3-yl moiety and sulfanyl group, make it a promising candidate for further investigation. As research continues to uncover new biological activities and mechanisms of action for this compound, it is likely that we will see more applications emerge in drug development and therapeutic treatments.